3-Morpholineacetonitrile, 4-methyl-2-oxo-

• CAS RN: 159050-64-3
• Molecular Formula: C7H10N2O2
• Molecular Weight: 154.17 g/mol
• IUPAC Name: 2-(4-methyl-2-oxomorpholin-3-yl)acetonitrile
• InChI: InChI=1S/C7H10N2O2/c1-9-4-5-11-7(10)6(9)2-3-8/h6H,2,4-5H2,1H3
• InChI Key: QWRXOEWDGOALOY-UHFFFAOYSA-N
• SMILES: CN1CCOC(=O)C1CC#N
• synonyms: 3-Morpholineacetonitrile,4-methyl-2-oxo-(9CI)

Description

3-Morpholineacetonitrile, 4-methyl-2-oxo- is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. This compound is also known as Mocetinostat and is classified as a histone deacetylase inhibitor.

Mechanism of Action

Mocetinostat works by inhibiting the activity of histone deacetylases (HDACs), which are enzymes that remove acetyl groups from histone proteins. This inhibition leads to the accumulation of acetylated histones, which results in the activation of tumor suppressor genes and the inhibition of oncogenes. Mocetinostat also affects the acetylation of non-histone proteins, leading to the regulation of various cellular processes.
Biochemical and Physiological Effects:
Mocetinostat has been shown to induce cell cycle arrest and apoptosis in cancer cells. It also inhibits angiogenesis, which is the formation of new blood vessels that are essential for tumor growth. Mocetinostat has also been shown to improve cognitive function and reduce neuroinflammation in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using Mocetinostat in lab experiments is its specificity for HDAC inhibition. This allows researchers to study the effects of HDAC inhibition on various cellular processes without affecting other enzymes or proteins. However, Mocetinostat has limited solubility in aqueous solutions, which can make it difficult to use in certain experiments.

Future Directions

Future research on Mocetinostat could focus on its potential use in combination with other cancer therapies, such as chemotherapy and radiation therapy. It could also be studied for its potential use in treating other neurodegenerative diseases and for its effects on other cellular processes. Additionally, further research could be conducted to improve the solubility and bioavailability of Mocetinostat for use in lab experiments and potential clinical applications.
Conclusion:
In conclusion, Mocetinostat is a promising compound that has shown potential in the treatment of cancer and neurodegenerative diseases. Its specificity for HDAC inhibition makes it a valuable tool for studying various cellular processes. Further research on Mocetinostat could lead to new therapeutic applications and a better understanding of its mechanism of action.

Synthesis Methods

The synthesis of Mocetinostat involves the reaction of 3-morpholinepropanenitrile with 4-methyl-2-oxovaleric acid in the presence of a base. The reaction takes place in an organic solvent such as dimethylformamide or dimethyl sulfoxide. The resulting product is then purified using column chromatography to obtain pure Mocetinostat.

Scientific Research Applications

Mocetinostat has been extensively studied for its potential therapeutic applications. It has been shown to inhibit the growth of cancer cells and induce apoptosis in various cancer cell lines. Mocetinostat has also been studied for its potential use in treating neurodegenerative diseases such as Huntington's disease and Alzheimer's disease.